Cas no 39169-78-3 (Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI))
39169-78-3 structure
Product Name:Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI)
CAS No:39169-78-3
MF:C6H10O3
MW:132.134343624115
CID:297442
Update Time:2024-01-27
Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI)
- ACETOACETIC ACID-3-14C ETHYL ESTER
- ETHYL ACETOACETATE, [3-14C]
- ETHYL[3-14C]ACETOACETATE
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- Inchi: 1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3/i5+2
- InChI Key: XYIBRDXRRQCHLP-RHRFEJLCSA-N
- SMILES: C([14C](=O)C)C(=O)OCC
Computed Properties
- Exact Mass: 132.066
- Monoisotopic Mass: 132.066
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Boiling Point: 69-70 °C(Press: 21 Torr)
- PSA: 43.37000
- LogP: 0.52860
Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
39169-78-3 (Butanoic-3-14C acid,3-oxo-, ethyl ester (9CI)) Related Products
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- 105-45-3(methyl 3-oxobutanoate)
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